Cas no 2172165-77-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid
• CAS No: 2172165-77-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5965437
• PubChem ID: 165560484
• Update Time: 2025-10-27

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid
• EN300-1502788
• 2172165-77-2
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]morpholine-2-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-15(22(27)26-10-11-31-21(13-26)23(28)29)12-25-24(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： LHYOJBCAIMCXQR-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid (CAS: 2172165-77-2)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid (CAS: 2172165-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a morpholine ring, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces byproduct formation and enhances scalability. The researchers employed a combination of microwave-assisted synthesis and advanced purification techniques, such as high-performance liquid chromatography (HPLC), to achieve a purity of over 98%. This advancement is particularly significant for industrial-scale production, where consistency and efficiency are critical.

In addition to its synthetic utility, the biological activity of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid has been investigated. Preliminary in vitro studies suggest that the compound may exhibit moderate inhibitory effects on certain proteases, which are implicated in various diseases, including cancer and inflammatory disorders. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against matrix metalloproteinases (MMPs), a family of enzymes involved in tissue remodeling and disease progression. These findings highlight the potential of this molecule as a scaffold for developing novel protease inhibitors.

The structural features of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid also make it a candidate for use in drug delivery systems. Researchers have explored its incorporation into polymeric nanoparticles and hydrogels, leveraging the Fmoc group's ability to self-assemble into nanostructures. A 2023 study in Advanced Materials demonstrated that Fmoc-functionalized peptides, including derivatives of this compound, could form stable hydrogels capable of sustained drug release. This property is particularly advantageous for targeted therapies, where controlled release of active pharmaceutical ingredients (APIs) is desired.

Despite these promising developments, challenges remain in the widespread application of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid. For instance, its solubility in aqueous solutions is limited, which may hinder its use in biological systems. Recent efforts have focused on modifying the molecule's side chains to improve hydrophilicity without compromising its functional properties. A 2024 preprint on ChemRxiv proposed the introduction of polar groups, such as hydroxyl or carboxylate moieties, to address this issue. Computational modeling and molecular dynamics simulations were employed to predict the effects of these modifications, providing a roadmap for future synthetic endeavors.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid (CAS: 2172165-77-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span peptide synthesis, protease inhibition, and drug delivery, with ongoing studies aimed at overcoming current limitations. As research progresses, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and biomaterials.